3-Benzyl-4-oxo-3,4-dihydrophthalazine-1-carbohydrazide

• IUPAC Name: 3-benzyl-4-oxophthalazine-1-carbohydrazide
• InChI: InChI=1S/C16H14N4O2/c17-18-15(21)14-12-8-4-5-9-13(12)16(22)20(19-14)10-11-6-2-1-3-7-11/h1-9H,10,17H2,(H,18,21)
• InChI Key: NFOVJZOSPCNZRN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=O)C3=CC=CC=C3C(=N2)C(=O)NN
• Molecular Formula: C16H14N4O2
• Molecular Weight: 294.31 g/mol

Description

3-Benzyl-4-oxo-3,4-dihydrophthalazine-1-carbohydrazide (3-BODHC) is a heterocyclic carbonyl compound that has been extensively studied due to its potential applications in medicinal chemistry. It has received attention due to its ability to act as an antioxidant, anti-inflammatory, and anti-tumor agent. Its structure is composed of an aromatic ring, a hydrophobic group, and a carbonyl group, which make it an ideal candidate for the development of new drugs.

Scientific Research Applications

Synthesis and Biological Activity

The synthesis of heterocyclic compounds containing the benzothiophene moiety has been explored, leading to the creation of compounds with antimicrobial, analgesic, and anthelmintic activities. For instance, the reaction of 3-chloro-1-benzothiophene-2-carbohydrazide with various reagents has resulted in the formation of compounds that have been screened for these biological activities (Naganagowda et al., 2011).

Antimicrobial Evaluation

Several studies have focused on synthesizing novel compounds from 3-Benzyl-4-oxo-3,4-dihydrophthalazine-1-carbohydrazide and evaluating their antimicrobial properties. For example, the synthesis of novel 4-hydroxy-N'-(benzylidene)-2H-benzo[e][1,2]thiazine-3-carbohydrazide 1,1-dioxides has shown preliminary antibacterial and DPPH radical scavenging activities, indicating potential as antimicrobial agents (Zia-ur-Rehman et al., 2009).

Anticancer and Anti-inflammatory Activities

The synthesis of derivatives from terephthalic dihydrazide, a compound related to 3-Benzyl-4-oxo-3,4-dihydrophthalazine-1-carbohydrazide, has led to the creation of compounds with potential antibacterial activities and the exploration of their anticancer properties. For instance, the novel series of 1,4-bis(6-(substituted phenyl)-[1,2,4]-triazolo[3,4-b]-1,3,4-thiadiazoles and bis-4-thiazolidinone derivatives have shown significant antibacterial activity, hinting at their potential in anticancer applications (Palekar et al., 2009).

Structural and Spectral Characterization

Research has also extended into the structural and spectral characterization of compounds synthesized from 3-Benzyl-4-oxo-3,4-dihydrophthalazine-1-carbohydrazide derivatives. For example, the study on 4-hydroxy-2H-1,2-benzothiazine-3-carbohydrazide 1,1-dioxide-oxalohydrazide (1:1) provided insights into its molecular structure using X-ray diffraction techniques and density functional theory (DFT) calculations, aiding in the understanding of its potential applications (Arshad et al., 2013).